Cas no 7186-98-3 (3-(5-nitro-2-furanyl)-2-Propenenitrile)

• Product Name: 3-(5-nitro-2-furanyl)-2-Propenenitrile
• CAS No: 7186-98-3
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 1116565
• PubChem ID: 6365195
• Update Time: 2025-04-20

3-(5-nitro-2-furanyl)-2-Propenenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitro-2-furanyl)-2-Propenenitrile
• 2-Propenenitrile, 3-(5-nitro-2-furanyl)-
• (E)-3-(5-nitrofuran-2-yl)prop-2-enenitrile
• beta-(5-nitro-2-furyl)-alpha-cyanoethylene
• 7186-98-3

• Inchi： 1S/C7H4N2O3/c8-5-1-2-6-3-4-7(12-6)9(10)11/h1-4H/b2-1+
• InChI Key： WCPYCTGNBUHOOF-OWOJBTEDSA-N
• SMILES： O1C(=CC=C1/C=C/C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.385
• Boiling Point: 315°C at 760 mmHg
• Flash Point: 144.3°C
• Refractive Index: 1.607
• PSA: 80.07